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Introduction

Tristearin, also known as glyceryl tristearate, is a triglyceride derived from the esterification of
glycerol with three units of stearic acid.[1] It is a naturally occurring fat found in various animal
and vegetable sources.[1] In the realm of cosmetic science, tristearin is a highly versatile
ingredient valued for its multifaceted contributions to product texture, stability, and skin feel. Its
solid, waxy nature at room temperature makes it an excellent structuring and thickening agent
in a wide array of formulations.[1][2] This document provides detailed application notes and
experimental protocols for the effective utilization of tristearin in cosmetic and personal care
products.

Physicochemical Properties and Functions

Tristearin's utility in cosmetic formulations stems from its distinct physical and chemical
properties. It is a white, odorless, and tasteless powder that is insoluble in water but soluble in
organic solvents. Its high melting point contributes to the thermal stability of formulations.

The primary functions of tristearin in cosmetic formulations include:

 Viscosity Increasing Agent: Tristearin effectively thickens the oil phase of emulsions and
anhydrous systems, contributing to a richer, more substantive product texture.[3]
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» Emollient and Skin Conditioning Agent: As an occlusive agent, tristearin forms a barrier on
the skin's surface, reducing transepidermal water loss (TEWL) and helping to maintain skin
hydration. This imparts a soft and smooth feel to the skin.

 Structuring Agent: In solid and semi-solid formulations such as lipsticks and stick
deodorants, tristearin provides hardness and structural integrity.

o Emulsion Stabilizer: By increasing the viscosity of the continuous phase, tristearin helps to
prevent the coalescence of dispersed droplets, thereby enhancing the stability of emulsions.

o Texture Modifier: It contributes to a creamy and smooth application experience, reducing any
greasy or heavy feeling on the skin.

Data Presentation: Properties and Use Levels

The following tables summarize key quantitative data for tristearin.

Table 1: Physicochemical Properties of Tristearin

Property Value Reference
INCI Name Tristearin

CAS Number 555-43-1

Molecular Formula Cs7H1100s6

Molecular Weight 891.48 g/mol

Appearance White to off-white solid powder

Melting Point Approximately 70-73°C

Solubili Insoluble in water; soluble in
olubility .
organic solvents

Table 2: Recommended Use Levels of Tristearin in Cosmetic Formulations
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Typical Concentration

Product Type Function
Range (%)
Creams and Lotions Thickener, Emollient, Stabilizer 1-5
Lipsticks and Lip Balms Structuring Agent, Hardness 2-10
Anhydrous Ointments and ) ]
Thickener, Occlusive Agent 5-20

Balms
Stick )

) ) Structuring Agent 3-8
Deodorants/Antiperspirants
Makeup (e.g., foundations) Texture Modifier, Stabilizer 1-5

Note: The optimal concentration of tristearin is formulation-dependent and should be
determined through empirical studies.

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the performance of
tristearin in cosmetic formulations.

Viscosity Measurement of a Cream Formulation

This protocol describes how to measure the effect of tristearin on the viscosity of an oil-in-water
(O/W) cream.

Objective: To quantify the viscosity-enhancing properties of tristearin in a cosmetic emulsion.

Materials and Equipment:

Test cream formulations (with and without tristearin)

Rotational viscometer (e.g., Brookfield type) with appropriate spindle

Constant temperature water bath

Beakers
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e Spatula
Protocol:

o Prepare cream formulations with varying concentrations of tristearin (e.g., 0%, 1%, 3%, 5%
wiw).

» Allow the formulations to equilibrate to a constant temperature (e.g., 25°C) by placing them
in the water bath for at least 2 hours.

o Gently stir the cream with a spatula to ensure homogeneity without incorporating air.

o Select an appropriate spindle and rotational speed for the viscometer based on the expected
viscosity of the cream.

o Immerse the spindle into the center of the cream in the beaker, ensuring it is submerged to
the marked level.

» Allow the spindle to rotate for a set period (e.g., 60 seconds) to achieve a stable reading.
e Record the viscosity reading in centipoise (cP) or Pascal-seconds (Pa-s).

* Repeat the measurement three times for each formulation and calculate the average
viscosity.

Evaluation of Skin Hydration and Occlusivity
(Transepidermal Water Loss - TEWL)

This protocol measures the ability of a formulation containing tristearin to reduce water
evaporation from the skin, indicating its occlusive properties.

Objective: To assess the effect of a tristearin-containing formulation on skin barrier function and
hydration.

Materials and Equipment:

o TEWL measurement device (e.g., Tewameter®)
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» Test formulation (with tristearin) and a placebo (without tristearin)

e Climate-controlled room (constant temperature and humidity)

e Volunteer subjects

Protocol:

Acclimatize subjects to the climate-controlled room (e.g., 20-22°C, 40-60% relative humidity)
for at least 30 minutes before measurements.

o Define test areas on the subjects’ forearms.
e Measure the baseline TEWL for each test area before product application.

o Apply a standardized amount of the test and placebo formulations to their respective
designated areas.

o Measure TEWL at predetermined time intervals (e.g., 1, 2, 4, and 6 hours) after application.

o The TEWL meter probe is gently placed on the skin surface to measure the rate of water
vapor evaporation.

e Record the TEWL values in g/m?/h. A lower TEWL value compared to the baseline and the
placebo indicates an occlusive effect.

Sensory Evaluation of a Lotion Formulation

This protocol outlines a method for assessing the sensory characteristics of a lotion containing
tristearin using a trained sensory panel.

Objective: To evaluate the impact of tristearin on the sensory profile of a cosmetic lotion.
Materials and Equipment:
» Test lotion (with tristearin) and a control lotion (without tristearin)

» Standardized application tools (e.g., cosmetic sponges or fingers)
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e Sensory evaluation booths with controlled lighting and temperature
¢ Questionnaires with sensory attribute scales

e Trained sensory panelists (10-15 individuals)

Protocol:

» Panelists are trained to identify and rate the intensity of specific sensory attributes (e.g.,
thickness, spreadability, absorbency, slipperiness, greasiness, after-feel).

» Provide panelists with coded samples of the test and control lotions.

 Instruct panelists to apply a standardized amount of each lotion to a designated area of their
skin.

o Panelists will evaluate the sensory attributes during and after application and rate the
intensity of each attribute on a structured scale (e.g., a 10-point scale).

o Collect the completed questionnaires and analyze the data statistically to determine
significant differences in the sensory profiles of the two lotions.

Mandatory Visualizations
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Caption: Functional contributions of tristearin in cosmetic formulations.
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Caption: Experimental workflow for Transepidermal Water Loss (TEWL) measurement.
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Caption: Logical flow of sensory evaluation for a tristearin-containing formulation.

Conclusion

Tristearin is a valuable and versatile ingredient in the formulation of a wide range of cosmetic
products. Its ability to modify viscosity, improve texture, provide structure, and enhance skin
hydration makes it a key component for formulators seeking to create stable, effective, and
aesthetically pleasing products. The provided protocols offer a framework for substantiating the
benefits of incorporating tristearin into cosmetic formulations. As with any ingredient,
formulation-specific optimization and thorough stability and safety testing are essential for
successful product development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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